Cas no 944902-25-4 (ethyl 5-(chloromethyl)pyrimidine-2-carboxylate)

• Product Name: ethyl 5-(chloromethyl)pyrimidine-2-carboxylate
• CAS No: 944902-25-4
• MF: C₈H₉ClN₂O₂
• MW: 200.622260808945
• CID: 1012003
• PubChem ID: 53418791
• Update Time: 2025-04-20

ethyl 5-(chloromethyl)pyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(chloromethyl)pyrimidine-2-carboxylate
• 944902-25-4
• AB58925

• MDL： MFCD10697070
• Inchi： 1S/C8H9ClN2O2/c1-2-13-8(12)7-10-4-6(3-9)5-11-7/h4-5H,2-3H2,1H3
• InChI Key： CTWLFGJZISULHA-UHFFFAOYSA-N
• SMILES： ClCC1C=NC(C(=O)OCC)=NC=1

Computed Properties

• Exact Mass: 200.0352552g/mol
• Monoisotopic Mass: 200.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 52.1Ų